Cas no 81345-36-0 (Schisandrin C epoxide)

Schisandrin C epoxide Properties

Names and Identifiers

• Schisandrin C epoxide
• (5R,6R,7S,8S,13aS)-5,6,7,8-Tetrahydro-13,14-dimethoxy-6,7-dimethyl-5,8-epoxycycloocta[1,2-f:3,4-f']bis[1,3]benzodioxole
• (5R,6R,7S,8S,13aS)-5,6,7,8-Tetrahydro-13,14-dimethoxy-6,7-dimethyl-5,8-epoxycycloocta[1,2-f:3,4-f′]bis[1,3]benzodioxole (ACI)
• 81345-36-0
• AKOS040762309
• CS-0159023
• kadsuralignanF
• FS-8020
• 1450982-34-9
• HY-N9233
• (1S,20R,21R,22S)-9,12-dimethoxy-21,22-dimethyl-5,7,14,16,23-pentaoxahexacyclo[18.2.1.02,10.04,8.011,19.013,17]tricosa-2,4(8),9,11,13(17),18-hexaene
• (1R,20S,21S,22R)-9,12-dimethoxy-21,22-dimethyl-5,7,14,16,23-pentaoxahexacyclo[18.2.1.0(2),(1)?.0?,?.0(1)(1),(1)?.0(1)(3),(1)?]tricosa-2(10),3,8,11(19),12,17-hexaene
• (1R,20S,21S,22R)-9,12-Dimethoxy-21,22-dimethyl-5,7,14,16,23-pentaoxahexacyclo[18.2.1.02,10.04,8.011,19.013,17]tricosa-2,4(8),9,11,13(17),18-hexaene
• DA-67482
• +Expand

• InChIKey： CYJVZLGKOMMOJB-UHFFFAOYSA-N
• Inchi： 1S/C22H22O7/c1-9-10(2)18-12-6-14-20(28-8-26-14)22(24-4)16(12)15-11(17(9)29-18)5-13-19(21(15)23-3)27-7-25-13/h5-6,9-10,17-18H,7-8H2,1-4H3
• SMILES： O(C)C1C2C3C(C4C(C)C(C)C(C=2C=C2C=1OCO2)O4)=CC1=C(OCO1)C=3OC

Computed Properties

• Exact Mass: 398.13655304g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 2
• Monoisotopic Mass: 398.13655304g/mol
• Heavy Atom Count: 29
• Complexity: 578
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Solubility: Insuluble (1.3E-4 g/L) (25 ºC),
• Color/Form: Cryst.
• Density: 1.320±0.06 g/cm3 (20 ºC 760 Torr),